Cas no 1369847-12-0 (1-tert-butyl-3-bromo-5-isopropoxybenzene)

1-tert-butyl-3-bromo-5-isopropoxybenzene structure
1369847-12-0 structure
Product Name:1-tert-butyl-3-bromo-5-isopropoxybenzene
CAS No:1369847-12-0
MF:C13H19BrO
MW:271.193363428116
CID:2111923
Update Time:2023-11-19

1-tert-butyl-3-bromo-5-isopropoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl-3-bromo-5-isopropoxybenzene
    • DOLCMYMCBZUISI-UHFFFAOYSA-N
    • 1-bromo-3-tert-butyl-5-isopropoxybenzene
    • 1-Bromo-3-tert-butyl-5-isopropoxy-benzene
    • CID 89543699
    • 1-bromo-3-(tert-butyl)-5-isopropoxybenzene
    • Benzene, 1-bromo-3-(1,1-dimethylethyl)-5-(1-methylethoxy)-
    • Inchi: 1S/C13H19BrO/c1-9(2)15-12-7-10(13(3,4)5)6-11(14)8-12/h6-9H,1-5H3
    • InChI Key: DOLCMYMCBZUISI-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1)C(C)(C)C)OC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 1.180±0.06 g/cm3(Predicted)
  • Boiling Point: 282.1±28.0 °C(Predicted)
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